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Compound of Interest

Compound Name: Ethylcyclopropane

Cat. No.: B072622

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Ethylcyclopropane, a colorless, flammable liquid. Adherence to these
procedures is critical to mitigate risks and ensure operational integrity.

Essential Safety Information at a Glance

A thorough understanding of Ethylcyclopropane's properties is the foundation of its safe
handling. The following table summarizes key quantitative data.

Property Value Source
Molecular Formula C5H10 [1]
Molecular Weight 70.13 g/mol [2]
Boiling Point 35.9 °C (96.6 °F) [31[4]
Flash Point 18 °C (64.4 °F) [5]
Physical State Liquid [5]
Appearance Colorless to light yellow [1][5]
Odor Distinctive [1]

- Insoluble in water; soluble in
Solubility ) [1]
organic solvents
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Personal Protective Equipment (PPE): Your First
Line of Defense

The use of appropriate Personal Protective Equipment is mandatory to prevent exposure. The

recommended PPE for handling Ethylcyclopropane includes:

Eye Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166
(EU) or NIOSH (US) standards.[2] A face shield may also be necessary where splashing is a
risk.

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, must be worn.[6]
Gloves should be inspected before use and disposed of properly.[2]

Body Protection: Wear fire/flame resistant and impervious clothing.[2] A lab coat or chemical-
resistant apron is recommended for all procedures.

Respiratory Protection: Work in a well-ventilated area, such as a chemical fume hood.[2] If
exposure limits are exceeded or irritation is experienced, a full-face respirator with organic
vapor cartridges or a self-contained breathing apparatus (SCBA) should be used.[2][6]

Operational Plan: Safe Handling and Storage
Protocols

Handling:

Ventilation: Always handle Ethylcyclopropane in a well-ventilated area, preferably within a
certified chemical fume hood, to minimize inhalation exposure.[2]

Ignition Sources: Ethylcyclopropane is highly flammable.[5] Eliminate all potential ignition
sources, including open flames, sparks, hot surfaces, and static discharge.[5][7]

Tools and Equipment: Use non-sparking tools and explosion-proof equipment.[2][5] All metal
equipment should be properly grounded to prevent static electricity buildup.[5]

Personal Hygiene: Wash hands and face thoroughly after handling.[5] Do not eat, drink, or
smoke in areas where Ethylcyclopropane is handled or stored.[5]
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Storage:
» Container: Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]

e Incompatible Materials: Keep away from acids, bases, strong oxidizing agents, and strong
reducing agents.[5]

o Temperature: Cylinder temperatures should not exceed 52 °C (125 °F).[7]

Disposal Plan: Responsible Waste Management

Contaminated materials and waste containing Ethylcyclopropane must be disposed of safely
and in accordance with all local, regional, national, and international regulations.[7]

o Method: The recommended disposal method is through a licensed chemical destruction plant
or by controlled incineration with flue gas scrubbing.[2]

» Prohibition: Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.[2] Do
not discharge into sewer systems.[2]

o Empty Containers: Empty containers may retain product residue and can be hazardous.[7]
They should be disposed of through an approved waste disposal plant.[5]

Emergency Procedures: First Aid and Spill
Response

First Aid Measures:
« Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[2] Do not use mouth-to-
mouth resuscitation if the chemical was ingested or inhaled.[2]

o Skin Contact: Immediately take off all contaminated clothing. Wash the affected area with
soap and plenty of water.[2] Seek medical attention if irritation occurs.[7]

o Eye Contact: Rinse cautiously with water for at least 15 minutes, also under the eyelids.[5]
Remove contact lenses if present and easy to do. Continue rinsing and consult a doctor.[2]
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 Ingestion: Rinse mouth with water. Do not induce vomiting.[2] Never give anything by mouth
to an unconscious person. Call a doctor or Poison Control Center immediately.[2]

Spill Response Workflow:

In the event of a spill, a calm and methodical response is crucial. The following diagram
outlines the logical steps for handling an Ethylcyclopropane spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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